Cas no 85870-49-1 (2-Hydroxy-6-nitroquinoline-3-carboxylic acid)

• Product name: 2-Hydroxy-6-nitroquinoline-3-carboxylic acid
• CAS No: 85870-49-1
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• MDL: MFCD03839933
• CID: 991112
• PubChem ID: 13106329

2-Hydroxy-6-nitroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-nitroquinoline-3-carboxylic acid
• 2-HYDROXY-6-NITRO-QUINOLINE-3-CARBOXYLIC ACID
• 1,2-Dihydro-6-nitro-2-oxo-3-quinolinecarboxylic acid (ACI)
• SCHEMBL11140389
• 1,2-dihydro-6-nitro-2-oxo-3-quinolinecarboxylic acid
• SB68719
• 2-hydroxy-6-nitroquinoline-3-carboxylicacid
• 6-Nitro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• DB-076472
• DTXSID20518293
• AKOS015897071
• 85870-49-1
• CS-0367400
• 6-nitro-2-oxo-1H-quinoline-3-carboxylic acid
• 6-nitroquinolone-3-carboxylic
• 3-Quinolinecarboxylic acid, 1,2-dihydro-6-nitro-2-oxo-
• Q-103217
• MBKQRJOWRRDAJL-UHFFFAOYSA-N

• MDL： MFCD03839933
• Inchi： 1S/C10H6N2O5/c13-9-7(10(14)15)4-5-3-6(12(16)17)1-2-8(5)11-9/h1-4H,(H,11,13)(H,14,15)
• InChI Key： MBKQRJOWRRDAJL-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)NC2C(=CC([N+](=O)[O-])=CC=2)C=1)O

Computed Properties

• Exact Mass: 234.02767130g/mol
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives